![molecular formula C6H4F2N2O2 B1398858 5-(Difluoromethyl)pyrazine-2-carboxylic acid CAS No. 1174321-06-2](/img/structure/B1398858.png)
5-(Difluoromethyl)pyrazine-2-carboxylic acid
Overview
Description
“5-(Difluoromethyl)pyrazine-2-carboxylic acid” is a chemical compound with the molecular formula C6H4F2N2O2 . It has a molecular weight of 174.11 . This compound is a derivative of pyrazine, which is a heterocyclic aromatic organic compound .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms . The compound also contains a carboxylic acid group and a difluoromethyl group attached to the pyrazine ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 174.10 g/mol . The compound has a topological polar surface area of 63.1 Ų . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6 . The compound is also characterized by a rotatable bond count of 2 .
Scientific Research Applications
Synthesis and Derivative Formation
5-(Difluoromethyl)pyrazine-2-carboxylic acid is a pyrazine derivative. Research shows it can be used as a starting material for the synthesis of various derivatives. For instance, studies on pyrazine derivatives revealed that pyrazine dicarboxylic acids could be converted into derivatives like aminopyrazines and carboxyhydrazides (Schut, Mager, & Berends, 2010). Another study focused on synthesizing and evaluating substituted pyrazinecarboxamides, which are derived from pyrazine-2-carboxylic acids and have shown potential biological activities (Doležal et al., 2006).
Film-forming Properties
There's research indicating the potential of pyrazine-2-carboxylic acid derivatives in film formation. A study on 2-(p-Dodecyloxy phenylethynyl)pyrazine-5-carboxylic acid, synthesized from pyrazine-2-carboxylic acid, examined its film-forming properties, indicating applications in material science or coatings (Zhao Xiu-tai, 1992).
Biological and Pharmaceutical Research
Pyrazine-2-carboxylic acid derivatives have been the subject of biological and pharmaceutical research. For example, a study synthesized and evaluated the anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities of various substituted pyrazinecarboxamides (Doležal et al., 2003). Another study involved the bioconversion of 2-cyanopyrazine to 5-hydroxypyrazine-2-carboxylic acid, a significant compound for synthesizing new antituberculous agents (Wieser, Heinzmann, & Kiener, 1997).
Crystal Structure Analysis
Studies also focus on the crystal structure and properties of pyrazine-2-carboxylic acid derivatives. For instance, a research paper discussed the crystal structure of pyrazinic acid, highlighting its molecular geometry and interactions, which is crucial for understanding its chemical properties and potential applications (Shi, Wu, & Xing, 2006).
Chemical Interactions and Applications
Research on 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, related to pyrazine-2-carboxylic acid derivatives, focused on its chemical properties and interactions. This type of study is essential for developing new chemical applications and understanding the molecule's behavior in various environments (Viveka et al., 2016).
Future Directions
While specific future directions for “5-(Difluoromethyl)pyrazine-2-carboxylic acid” are not mentioned in the available literature, pyrazine derivatives are of interest in various fields of research . For instance, they have been used in the preparation of novel europium (III) complexes and in the synthesis of metal-organic frameworks .
properties
IUPAC Name |
5-(difluoromethyl)pyrazine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F2N2O2/c7-5(8)3-1-10-4(2-9-3)6(11)12/h1-2,5H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYWJPTNAOQSWOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)C(=O)O)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1174321-06-2 | |
Record name | 5-difluoromethympyrazine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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